3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]-N-(oxan-4-yl)azetidine-1-carboxamide

• IUPAC Name: 3-[3-(3-fluorophenyl)-6-oxopyridazin-1-yl]-N-(oxan-4-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C19H21FN4O3/c20-14-3-1-2-13(10-14)17-4-5-18(25)24(22-17)16-11-23(12-16)19(26)21-15-6-8-27-9-7-15/h1-5,10,15-16H,6-9,11-12H2,(H,21,26)
• InChI Key: OBGGZMZMMXPCLR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C19H21FN4O3
• Molecular Weight: 372.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a pyridazinone group, an azetidine group, and a carboxamide group. These groups are common in many pharmaceuticals and biologically active compounds, suggesting that this compound could potentially have interesting biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like its polarity, solubility, stability, and reactivity would all be influenced by the arrangement and nature of its functional groups.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without more information, it’s difficult to speculate on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. Without more specific information, it’s hard to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.